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Compound of Interest

4-Phenyl-4-(1-
Compound Name:
piperidinyl)cyclohexanol

Cat. No.: B162774

Essential Safety and Handling Guide for 4-
Phenyl-4-(1-piperidinyl)cyclohexanol

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Phenyl-4-(1-piperidinyl)cyclohexanol
was not located in the available resources. The following guidance is based on the known
physical and chemical properties of the substance, information on structurally similar
compounds, and established best practices for handling potentially hazardous laboratory
chemicals. It is imperative to conduct a thorough risk assessment before commencing any work
with this compound.

This guide provides researchers, scientists, and drug development professionals with essential,
immediate safety and logistical information for handling 4-Phenyl-4-(1-
piperidinyl)cyclohexanol. The procedural, step-by-step guidance is designed to directly
answer specific operational questions, ensuring the safe handling and disposal of this
compound.

Chemical and Physical Properties

A summary of the known quantitative data for 4-Phenyl-4-(1-piperidinyl)cyclohexanol is
presented below. This information is crucial for understanding its behavior and potential
hazards.
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Property Value Source
Molecular Formula C17H25NO [1112]
Molar Mass 259.391 g/mol [2]
Molecular Weight 259.4 g/mol [11[3114]
Topological Polar Surface Area  23.5 A2 [1114]
XLogP3 25 [1][4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 2 [4]
Complexity 271 [4]

Hazard Identification and Personal Protective
Equipment (PPE)

Due to the lack of a specific SDS, the potential hazards are inferred from the chemical
structure, which includes a piperidine and a cyclohexanol moiety. Similar compounds can
cause skin, eye, and respiratory irritation.[5][6] Therefore, a comprehensive suite of personal
protective equipment is mandatory for all personnel handling this compound.[7]
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory. A face shield
provides an additional layer of
protection against splashes
and aerosols.[7][8][9][10]

Skin Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Gloves should
be changed frequently and

immediately if contaminated.[7]

Lab Coat or Gown

A disposable, long-sleeved
gown that closes in the back is
required to prevent
contamination of personal
clothing.[7]

Shoe Covers

Disposable shoe covers
should be worn to prevent the
tracking of contaminants out of

the laboratory.[7]

Respiratory Protection

N95 Respirator or Higher

A properly fit-tested N95
respirator is the minimum
requirement. For procedures
with a high potential for
aerosol generation, a powered
air-purifying respirator (PAPR)

is recommended.[7][8]

Experimental Protocols: Safe Handling and Disposal

Adherence to the following operational and disposal plans is critical to minimize exposure risk

and ensure a safe laboratory environment.

Receiving and Storage:
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e Upon receipt, inspect the container for any damage or leaks.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[11]

e The storage container should be tightly closed.

Operational Plan: Weighing and Handling:

All handling of solid material should be conducted in a certified chemical fume hood or a
ventilated containment device to prevent inhalation of dust.

Before handling, don the appropriate PPE as specified in the table above.
Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

Avoid direct contact with the skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water.

Do not eat, drink, or smoke in the handling area.[12]

Wash hands thoroughly after handling the compound, even if gloves were worn.[12]

Disposal Plan:

All disposable PPE and materials that have come into contact with 4-Phenyl-4-(1-
piperidinyl)cyclohexanol should be considered hazardous waste.[7]

Collect all waste in clearly labeled, sealed containers.

Dispose of the chemical waste through a licensed hazardous waste management company,
in accordance with local, state, and federal regulations.[7][13]

Do not dispose of the compound down the drain or in the regular trash.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC166902500&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/105899
https://www.sigmaaldrich.com/HK/zh/sds/sial/105899
https://www.benchchem.com/product/b162774?utm_src=pdf-body
https://www.benchchem.com/product/b162774?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17576~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2013:44:11~~Cyclohexanol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for the safe handling of 4-Phenyl-4-(1-
piperidinyl)cyclohexanol, from preparation to disposal.

Safe Handling Workflow for 4-Phenyl-4-(1-piperidinyl)cyclohexanol

Preparation

Conduct Risk Assessment

A /
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A\
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Wash Hands Thoroughly
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Caption: Workflow for safe handling of 4-Phenyl-4-(1-piperidinyl)cyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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